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Compound of Interest

Phenyiltrimethylammonium
Compound Name: ,
bromide

Cat. No.: B102338

Phenyltrimethylammonium Bromide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
key applications of phenyltrimethylammonium bromide. The information is curated for
professionals in research and development, with a focus on data clarity and practical
experimental insights.

Core Chemical Properties

Phenyltrimethylammonium bromide, a quaternary ammonium salt, exists as a white to off-
white crystalline solid. It is characterized by its hygroscopic nature and solubility in polar
solvents such as water and ethanol.[1]

Physicochemical Data

The fundamental physicochemical properties of phenyltrimethylammonium bromide are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b102338?utm_src=pdf-interest
https://www.benchchem.com/product/b102338?utm_src=pdf-body
https://www.benchchem.com/product/b102338?utm_src=pdf-body
https://cymitquimica.com/cas/16056-11-4/
https://www.benchchem.com/product/b102338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CoH14BrN [2][3]

Molecular Weight 216.12 g/mol [2][3]

Melting Point 215 °C (decomposes) [2][3]
White to off-white crystalline

Appearance [1][3]
powder

Solubility Soluble in water and alcohols [1]

Structural Identifiers

For unambiguous identification and use in computational chemistry applications, the following

structural identifiers are provided.

Identifier Type Identifier Source
trimethyl(phenyl)azanium;brom

IUPAC Name ) Yilpheny) [4]
ide
C--INVALID-LINK--

SMILES [4]
(C)C1=CcC=CC=C1.[Br-]
INChl=1S/C9H14N.BrH/c1-

InChl 10(2,3)9-7-5-4-6-8-9:/h4-8H,1-  [4]
3H3;1H/q+1;/p-1

CAS Number 16056-11-4 [2]

Chemical Structure

The structure of phenyltrimethylammonium bromide consists of a quaternary ammonium

cation, where the nitrogen atom is bonded to three methyl groups and one phenyl group, and a

bromide anion.

Caption: Chemical structure of phenyltrimethylammonium bromide.
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Synthesis and Experimental Protocols
General Synthesis Workflow

Phenyltrimethylammonium bromide is typically synthesized via the quaternization of N,N-
dimethylaniline with methyl bromide. The lone pair of electrons on the nitrogen atom of the
tertiary amine attacks the electrophilic methyl group of methyl bromide, forming a new carbon-
nitrogen bond and resulting in the quaternary ammonium salt.

(N,N—Dimethylaniline)

Quaternization Reaction
(Nucleophilic Substitution)

Methyl Bromide

( )

Click to download full resolution via product page

Caption: Generalized synthesis workflow for phenyltrimethylammonium bromide.

Experimental Protocol: Antibacterial Assay

This protocol outlines a method for assessing the antibacterial activity of
phenyltrimethylammonium bromide against various bacterial strains.[5]

1. Preparation of Bacterial Cultures:

» Five bacterial strains are used: Staphylococcus aureus, Staphylococcus epidermidis,
Klebsiella pneumoniae, Escherichia coli, and Pseudomonas aeruginosa.

 Inoculate each bacterial strain into separate nutrient broth solutions.

 Incubate the cultures at 37°C for 24 hours to achieve sufficient growth.
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. Preparation of Test Solutions:

Prepare a stock solution of phenyltrimethylammonium bromide in a suitable solvent (e.g.,
sterile distilled water).

From the stock solution, prepare a series of dilutions to achieve final concentrations ranging
from 0.1 M to 0.8 M.

. Antibacterial Susceptibility Testing (Agar Well Diffusion Method):
Prepare nutrient agar plates.
Spread a uniform lawn of each bacterial culture onto the surface of separate agar plates.
Aseptically create wells of a standard diameter in the agar.

Add a fixed volume of each concentration of the phenyltrimethylammonium bromide
solution to the respective wells on each plate.

Use a standard antibiotic as a positive control and the solvent as a negative control.
Incubate the plates at 37°C for 24 hours.
. Data Analysis:

After incubation, measure the diameter of the zone of inhibition around each well in
millimeters.

A larger zone of inhibition indicates greater antibacterial activity.

Compare the zones of inhibition for different concentrations of phenyltrimethylammonium
bromide and against the controls to determine the minimum inhibitory concentration (MIC).

Applications and Mechanisms of Action

Phenyltrimethylammonium bromide is a versatile compound with applications in organic
synthesis and as a biocidal agent.
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Applications of Phenyltrimethylammonium Bromide
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Caption: Key applications and mechanisms of phenyltrimethylammonium bromide.

Phase Transfer Catalysis

Phenyltrimethylammonium bromide is widely used as a phase transfer catalyst in organic
synthesis.[2] It facilitates reactions between reactants that are soluble in different, immiscible
phases (e.g., an agueous phase and an organic phase).[2] The quaternary ammonium cation is
lipophilic enough to be soluble in the organic phase, yet it can pair with an anion from the
agueous phase. This ion pair then moves into the organic phase, allowing the anion to react
with the organic substrate.[6][7] This mechanism enhances reaction rates and yields, and can
eliminate the need for harsh solvents.[8]

Antimicrobial Activity

As a quaternary ammonium compound, phenyltrimethylammonium bromide exhibits
antimicrobial properties.[1] It can act against a range of bacteria and fungi.[5] The proposed
mechanism of action involves the disruption of the bacterial cell membrane, leading to cell lysis
and death. Its amphiphilic nature, with a positively charged hydrophilic head and a hydrophobic
phenyl group, allows it to interact with and destabilize the phospholipid bilayer of microbial cell
membranes.[1]
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Safety and Handling

Phenyltrimethylammonium bromide is an irritant to the skin, eyes, and respiratory system.[4]
It is also toxic by ingestion and skin absorption. Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
[6] It should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing
agents.[6] As it is hygroscopic, it should be kept in a tightly sealed container to prevent
moisture absorption.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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